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Compound of Interest

Compound Name: N-Methyl-N'-(hydroxy-PEG2)-Cy5

Cat. No.: B15623523 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental protection is paramount. The proper disposal of chemical reagents, such as

the fluorescent dye N-Methyl-N'-(hydroxy-PEG2)-Cy5, is a critical component of this

responsibility. While a specific Safety Data Sheet (SDS) for this exact compound is not readily

available, guidelines for structurally similar cyanine dyes and general laboratory chemical

waste provide a clear framework for its safe handling and disposal.[1] Data from related

compounds indicate that it may be harmful if swallowed and is very toxic to aquatic life with

long-lasting effects, necessitating a cautious approach.[1]

The foundational principle for disposing of N-Methyl-N'-(hydroxy-PEG2)-Cy5 is to prevent its

release into the environment, especially into waterways.[1] Therefore, this substance should

never be discharged into drains or sewers.[1][2][3] All disposal methods must comply with local,

state, and federal regulations.[1][4]

Summary of Chemical and Safety Data
The following table summarizes key information for N-Methyl-N'-(hydroxy-PEG2)-Cy5 and

hazards associated with similar compounds.
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Property Value/Information Source

Chemical Name
N-Methyl-N'-(hydroxy-PEG2)-

Cy5
Alfa Chemistry[5]

CAS Number 2107273-22-1 Alfa Chemistry[5]

Molecular Formula C32H41ClN2O3 Alfa Chemistry[5]

Molecular Weight 537.10 g/mol Alfa Chemistry[5]

Hazard Statements (from

related compounds)

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

Benchchem[1]

Precautionary Statements

(General)

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Avoid release to the

environment.

Benchchem[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol details the methodology for the safe segregation, collection, and disposal of

waste containing N-Methyl-N'-(hydroxy-PEG2)-Cy5.

1. Waste Segregation and Collection:

Solid Waste: Collect unused solid N-Methyl-N'-(hydroxy-PEG2)-Cy5 and grossly

contaminated disposable items (e.g., weighing paper, gloves, pipette tips) in a dedicated,

sealed, and chemical-resistant container.[1] This container must be clearly labeled as

"Hazardous Waste" and include the chemical name.[4]

Liquid Waste: All solutions containing N-Methyl-N'-(hydroxy-PEG2)-Cy5 must be collected

in a dedicated, sealed, leak-proof hazardous waste container.[1] Do not mix with other

incompatible waste streams.[6] The container must be clearly labeled as "Hazardous Waste,"

indicating the contents and associated hazards.[4][7]
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Sharps: Any contaminated sharps, such as needles or scalpels, must be placed in a

designated, puncture-proof sharps container.[1][8]

2. Decontamination of Reusable Labware:

Initial Rinse: Rinse reusable labware (e.g., glassware) with a suitable solvent, such as

ethanol or isopropanol (if compatible), to remove residual fluorescent dye.[1]

Collect Rinsate: This initial solvent rinse must be collected and disposed of as hazardous

liquid waste.[1][9]

Final Wash: After the solvent rinse, wash the labware thoroughly with soap and water.

3. Disposal of Waste Containers:

Secure and Label: Once waste containers are full, ensure they are securely sealed.[1][6]

Verify that the labels are accurate and complete, including the chemical name and hazard

information.[1][4]

Institutional Pickup: Arrange for the collection and disposal of the hazardous waste

containers through your institution's Environmental Health and Safety (EHS) office or a

licensed chemical waste disposal contractor.[1][4] Do not dispose of these containers in the

regular trash.[9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with N-Methyl-N'-(hydroxy-PEG2)-Cy5.
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Caption: Waste Disposal Workflow for N-Methyl-N'-(hydroxy-PEG2)-Cy5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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